4-oxo-6-phenyl-4H-pyran-2-carboxylic acid
Overview
Description
“4-oxo-6-phenyl-4H-pyran-2-carboxylic acid” is a chemical compound with the molecular formula C12H7O4 . It has a molecular weight of 215.18 g/mol . The compound is also known by its IUPAC name, 4-oxo-6-phenylpyran-2-carboxylate .
Molecular Structure Analysis
The compound has a complex structure with a phenyl group attached to a pyran ring . The pyran ring contains a carboxylate group and a ketone group . The InChI string for the compound is InChI=1S/C12H8O4/c13-9-6-10 (8-4-2-1-3-5-8)16-11 (7-9)12 (14)15/h1-7H, (H,14,15)/p-1 .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the retrieved sources, it’s noted that similar compounds like 4-oxo-6-styryl-4H-pyran-2-carbonitriles undergo reactions with nucleophiles and 1,3-dipolar cycloaddition .
Physical and Chemical Properties Analysis
The compound has several computed properties. It has a formal charge of -1 and a complexity of 367 . It has a topological polar surface area of 66.4 Ų . The compound has no hydrogen bond donors and 4 hydrogen bond acceptors . It has 1 rotatable bond .
Scientific Research Applications
Derivatives Synthesis : Ethyl 6-phenylcomanic acid reacts with hydrazine hydrate and hydroxylamine, producing 4-oxo-6-phenyl-4H-pyran-2-carbohydrazide and 4-oxo-6-phenyl-4H-pyran-2-carbohydroxamic acid. These derivatives have potential applications in organic synthesis and pharmaceutical research (Usachev et al., 2009).
Antimicrobial Activity : The synthesis of ethyl 4,5-dihydro 7-methyl-2-(2-oxo-2H-chromen-3-yl)-4-oxo-5-aryl-3H-chromeno[2,3-d]pyrimidine-6-carboxylate derivatives, involving 4-oxo-6-phenyl-4H-pyran-2-carboxylic acid derivatives, showed in vitro antimicrobial activity against various bacterial and fungal strains (Ghashang et al., 2013).
Microwave-assisted Synthesis : The compound is synthesized via a condensation reaction of acetone and diethyl oxalate under microwave irradiation, demonstrating a method for efficient synthesis (Zhao Xiang-kui, 2009).
Acid Corrosion Mitigation : Derivatives of this compound are used in studying the corrosion mitigation of mild steel in acidic solutions, indicating their potential application in corrosion inhibition (Saranya et al., 2020).
Influenza Virus Inhibition : Substituted 4-amino-4H-pyran-2-carboxylic acid 6-triazoles and oxadiazoles, related to this compound, are inhibitors of influenza virus sialidases, hinting at potential applications in antiviral drug development (Smith et al., 1997).
Calcium Channel Antagonist Activity : New 1,4-dihydropyridine derivatives synthesized using 4-pyrone ring systems at the 4-position of the dihydropyridine nucleus, involving this compound, demonstrated calcium channel blocking activity, indicating their potential in medical applications (Shahrisa et al., 2012).
Properties
IUPAC Name |
4-oxo-6-phenylpyran-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8O4/c13-9-6-10(8-4-2-1-3-5-8)16-11(7-9)12(14)15/h1-7H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBLMDHRGZBRWNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=O)C=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60319009 | |
Record name | 4H-Pyran-2-carboxylicacid, 4-oxo-6-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60319009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1083-01-8 | |
Record name | NSC338481 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=338481 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4H-Pyran-2-carboxylicacid, 4-oxo-6-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60319009 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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